1-Adamantyl 4-bromo-3-nitrobenzoate

• Molecular Formula: C17H18BrNO4
• Molecular Weight: 380.2 g/mol
• IUPAC Name: 1-adamantyl 4-bromo-3-nitrobenzoate
• InChI: InChI=1S/C17H18BrNO4/c18-14-2-1-13(6-15(14)19(21)22)16(20)23-17-7-10-3-11(8-17)5-12(4-10)9-17/h1-2,6,10-12H,3-5,7-9H2
• InChI Key: FUOADERLNHBYPA-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)OC(=O)C4=CC(=C(C=C4)Br)[N+](=O)[O-]

Description

1-Adamantyl 4-bromo-3-nitrobenzoate is a synthetic adamantane-derived ester featuring a benzoate core substituted with bromo (Br) and nitro (NO₂) groups at the 4- and 3-positions, respectively. The adamantyl moiety, a rigid, lipophilic bicyclic hydrocarbon, enhances the compound’s stability and influences its pharmacokinetic properties, such as membrane permeability and resistance to enzymatic degradation . The bromo and nitro substituents introduce steric and electronic effects, modulating reactivity and intermolecular interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1-adamantyl 4-bromo-3-nitrobenzoate with structurally related adamantane derivatives and substituted benzoates, focusing on synthesis, stability, and biological activity.

Structural and Functional Group Comparisons

Compound	Substituents on Benzoate/Triazole Core	Key Properties/Activities	References
1-Adamantyl 4-bromo-3-nitrobenzoate	4-Br, 3-NO₂	High lipophilicity; potential antimicrobial activity inferred from analogs	[Inferred]
3-(1-Adamantyl)-4-substituted-5-mercapto-1,2,4-triazoles	Varied arylideneamino groups (e.g., 4-nitrobenzylideneamino)	Antimicrobial (MIC: 2–16 µg/mL against S. aureus); anti-inflammatory (IC₅₀: 10–25 µM)
1-Adamantyl ethyl thiocarbonate	Ethoxycarbonylthio group	Solvolysis stability (k = 1.5 × 10⁻⁴ s⁻¹ in ethanol)
1-Adamantyl isothiocyanate	Isothiocyanate (-NCS)	Precursor for carbothioamides; high yields (75–90%) in reactions with amines

Stability and Solvolysis

Adamantyl esters exhibit enhanced stability due to the rigid adamantane core. For example:

• 1-Adamantyl ethyl thiocarbonate undergoes solvolysis in ethanol to yield 1-adamantanol and thiocarbonate derivatives, with reaction rates influenced by solvent polarity .
• 1-Adamantyl chloroformate derivatives show bimolecular solvolysis mechanisms, contrasting with less stable aliphatic analogs .

Key Research Findings and Data Tables

Table 1: Comparative Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	LogP (Predicted)
1-Adamantyl 4-bromo-3-nitrobenzoate	~405.3	~120–140 (est.)	~5.2
3-(1-Adamantyl)-4-nitrobenzylideneamino-triazole	398.4	198–200	4.8
1-Adamantyl ethyl thiocarbonate	256.4	65–67	3.1